Cas no 162147-12-8 (2-Bromo-5-isopropoxybenzaldehyde)

2-Bromo-5-isopropoxybenzaldehyde structure
162147-12-8 structure
Product Name:2-Bromo-5-isopropoxybenzaldehyde
CAS No:162147-12-8
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD24119204
CID:2925881
PubChem ID:10933678
Update Time:2024-11-01

2-Bromo-5-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-isopropoxybenzaldehyde
    • RFXGGROPXWWLIF-UHFFFAOYSA-N
    • 2-bromo-5-isopropoxy-benzaldehyde
    • 2-bromo-5-(propan-2-yloxy)benzaldehyde
    • AK372337
    • Z1460320168
    • C73108
    • SB85351
    • 162147-12-8
    • EN300-1184387
    • DS-13244
    • MFCD24119204
    • SCHEMBL7015729
    • 2-bromo-5-propan-2-yloxybenzaldehyde
    • AKOS020074083
    • 2-Bromo-5-(1-methylethoxy)benzaldehyde
    • MDL: MFCD24119204
    • Inchi: 1S/C10H11BrO2/c1-7(2)13-9-3-4-10(11)8(5-9)6-12/h3-7H,1-2H3
    • InChI Key: RFXGGROPXWWLIF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C=O)OC(C)C

Computed Properties

  • Exact Mass: 241.99424g/mol
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.8

2-Bromo-5-isopropoxybenzaldehyde Security Information

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